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Compound of Interest

Compound Name: 4-Feruloylquinic acid

Cat. No.: B1246497

For Immediate Release

This technical guide provides a comprehensive overview of the physicochemical properties of
4-Feruloylquinic acid (4-FQA), a prominent phenolic compound found in various plant
sources, including coffee beans. This document is intended for researchers, scientists, and
drug development professionals interested in the characteristics and potential therapeutic
applications of this natural product.

Executive Summary

4-Feruloylquinic acid, a derivative of quinic acid and ferulic acid, has garnered significant
interest for its potential antioxidant and anti-inflammatory activities. A thorough understanding
of its physicochemical properties is fundamental for research and development, including
formulation, bioavailability studies, and pharmacological assessments. This guide summarizes
key quantitative data, outlines detailed experimental protocols for their determination, and
visualizes putative signaling pathways modulated by this compound.

Physicochemical Data

The physicochemical properties of 4-Feruloylquinic acid are crucial for predicting its behavior
in biological systems. The following table summarizes the key quantitative data available for
this compound.
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Property Value Source(s)
Molecular Formula C17H2009 [1112][3]
Molecular Weight 368.34 g/mol [11[2][3]
Melting Point 195-196 °C [4]

pKa (Strongest Acidic) 3.39 (Predicted) [5]

logP (Octanol-Water) -0.1 to 0.23 (Predicted) [1][5][6]
Water Solubility 2.8 g/L (Predicted) [5]
Appearance White to off-white solid [2]

Experimental Protocols

Accurate determination of physicochemical properties is essential for compound

characterization. Below are detailed methodologies for key experiments.

Determination of Melting Point

The melting point of a crystalline solid can be determined using a capillary melting point

apparatus.

Protocol:

o Sample Preparation: A small amount of finely powdered, dry 4-Feruloylquinic acid is

packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

e Heating: The sample is heated at a rapid rate initially to determine an approximate melting

range.

o Refined Measurement: A second, fresh sample is then heated slowly (1-2 °C per minute) as

the temperature approaches the approximate melting point.
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o Data Recording: The temperature at which the first droplet of liquid appears and the
temperature at which the entire sample becomes liquid are recorded as the melting range. A
narrow melting range is indicative of high purity.

Determination of Acid Dissociation Constant (pKa)
The pKa can be determined by potentiometric titration or UV-Vis spectrophotometry.
Protocol (Potentiometric Titration):

» Solution Preparation: A standard solution of 4-Feruloylquinic acid of known concentration is
prepared in a suitable solvent system (e.g., water or a water-methanol mixture).

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)
while the pH is continuously monitored with a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point.

Determination of Octanol-Water Partition Coefficient
(logP)

The Shake Flask method is a classical approach, while HPLC-based methods offer a more
rapid determination.

Protocol (HPLC Method):
o Standard Preparation: A series of standard compounds with known logP values are selected.

» Chromatography: The retention times of the standard compounds and 4-Feruloylquinic
acid are determined using a reversed-phase HPLC system with a C18 column and a mobile
phase of octanol-saturated water and water-saturated octanol.

o Calibration Curve: A calibration curve is constructed by plotting the known logP values of the
standards against their retention times.

» logP Determination: The logP of 4-Feruloylquinic acid is determined by interpolating its
retention time on the calibration curve.
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Determination of Water Solubility

The shake-flask method is a common technique for determining the aqueous solubility of a
compound.

Protocol:

o Equilibration: An excess amount of 4-Feruloylquinic acid is added to a flask containing
purified water. The flask is sealed and agitated at a constant temperature for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The suspension is allowed to stand, and the undissolved solid is
separated from the aqueous phase by centrifugation or filtration.

o Concentration Analysis: The concentration of 4-Feruloylquinic acid in the clear agqueous
phase is quantified using a suitable analytical method, such as UV-Vis spectrophotometry or
HPLC.

Biological Activity and Signaling Pathways

4-Feruloylquinic acid is believed to exert its biological effects through the modulation of key
signaling pathways involved in oxidative stress and inflammation. Based on studies of 4-FQA,
its isomers, and structurally related compounds, the following pathways are of significant
interest.

Antioxidant Activity via Nrf2 Pathway Activation

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a primary regulator of cellular
antioxidant responses. Evidence suggests that coffee pulp extract, which contains
feruloylquinic acid isomers, can activate this protective pathway.

Cytoplasm Nucleus

Translocation 3 X
4-Feruloylquinic Inhibition/Dissociation I & Binding Antioxidant Antioxidant Cellular Protection
Acid Response Element Enzymes (e.g., HO-1)
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Click to download full resolution via product page

Caption: Proposed activation of the Nrf2 antioxidant pathway by 4-Feruloylquinic acid.

Anti-inflammatory Activity via Inhibition of NF-kB and
MAPK Pathways

Chronic inflammation is implicated in numerous diseases. Structurally similar compounds to 4-
FQA, such as 4,5-dicaffeoylquinic acid, have been shown to inhibit pro-inflammatory signaling
pathways like Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK).
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Caption: Putative inhibition of NF-kB and MAPK inflammatory pathways by 4-Feruloylquinic
acid.

Conclusion

4-Feruloylquinic acid possesses physicochemical properties that make it a compelling
candidate for further investigation as a therapeutic agent. Its predicted solubility and logP
suggest potential for oral bioavailability, while its antioxidant and anti-inflammatory activities,
mediated through the Nrf2, NF-kB, and MAPK pathways, highlight its pharmacological
relevance. The experimental protocols and pathway diagrams provided in this guide serve as a
valuable resource for researchers dedicated to exploring the full potential of this natural
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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